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Compound of Interest

Compound Name: 2,3,8-Tri-O-methylellagic acid

Cat. No.: B159055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential, immediate safety and logistical information for the proper

disposal of 2,3,8-Tri-O-methylellagic acid (CAS No. 1617-49-8). Adherence to these

procedures is critical for ensuring laboratory safety and environmental compliance.

Immediate Safety Precautions
Before handling 2,3,8-Tri-O-methylellagic acid for disposal, ensure the following safety

measures are in place:

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood to avoid dust formation.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

chemical-impermeable gloves, and tightly fitting safety goggles.

Ignition Sources: Keep away from all sources of ignition. Use non-sparking tools and

explosion-proof equipment.[1]

Spill Response: In case of a spill, prevent further leakage if safe to do so. Do not let the

chemical enter drains. Collect the material and place it in suitable, closed containers for

disposal.[1]
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Disposal Procedures
The primary methods for the disposal of 2,3,8-Tri-O-methylellagic acid are through a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not

dispose of this material in sewer systems or contaminate water, foodstuffs, animal feed, or

seeds.[1]

Step-by-Step Disposal Protocol:

Waste Identification and Collection:

Collect waste 2,3,8-Tri-O-methylellagic acid and any contaminated materials (e.g.,

weighing paper, gloves) in a designated, properly labeled, and sealed waste container.

Ensure the container is suitable for chemical waste and is kept closed.

Storage:

Store the waste container in a dry, cool, and well-ventilated area.

Keep it separate from incompatible materials and foodstuff containers.[1]

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.

Provide the full chemical name (2,3,8-Tri-O-methylellagic acid) and CAS number (1617-

49-8) to the disposal service.

Empty Container Disposal:

Containers that held 2,3,8-Tri-O-methylellagic acid should be triple-rinsed with an

appropriate solvent.

The rinsate should be collected and disposed of as chemical waste.

After rinsing, the container can be offered for recycling or reconditioning.[1]
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Alternatively, puncture the container to make it unusable for other purposes and dispose of

it in a sanitary landfill, if permitted by local regulations.[1] For combustible packaging,

controlled incineration is a possible disposal route.[1]

Quantitative Data Summary
Parameter Information Source

CAS Number 1617-49-8 TargetMol SDS

Primary Disposal Methods

Licensed chemical destruction

plant, Controlled incineration

with flue gas scrubbing

TargetMol SDS[1]

Prohibited Disposal Routes

Sewer systems, General

waste, Contamination of

water/food/feed/seed

TargetMol SDS[1]

Empty Container Handling

Triple rinse (or equivalent),

Offer for

recycling/reconditioning, or

Puncture and dispose in

sanitary landfill

TargetMol SDS[1]

Experimental Workflow for Disposal
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Caption: Experimental workflow for the proper disposal of 2,3,8-Tri-O-methylellagic acid.
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Logical Relationship of Safety and Disposal Steps
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Caption: Logical relationship between safety precautions and disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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